Cas no 757950-12-2 (3-Pyridinamine,2-ethynyl-6-methyl-)

• Product Name: 3-Pyridinamine,2-ethynyl-6-methyl-
• CAS No: 757950-12-2
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 549498
• PubChem ID: 18454776
• Update Time: 2025-10-30

3-Pyridinamine,2-ethynyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2-ethynyl-6-methyl-
• 3-Pyridinamine, 2-ethynyl-6-methyl- (9CI)
• 2-ethynyl-6-methylpyridin-3-amine
• 757950-12-2
• (2-ethynyl-6-methyl-pyridin-3-yl)amine
• SCHEMBL3060800
• GPTCTFGMDQCTLB-UHFFFAOYSA-N
• AKOS006307920
• DTXSID40594014

• Inchi： 1S/C8H8N2/c1-3-8-7(9)5-4-6(2)10-8/h1,4-5H,9H2,2H3
• InChI Key： GPTCTFGMDQCTLB-UHFFFAOYSA-N
• SMILES： N1C(C#C)=C(C=CC=1C)N

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Additional information on 3-Pyridinamine,2-ethynyl-6-methyl-

3-Pyridinamine, 2-Ethynyl-6-Methyl-

3-Pyridinamine, 2-Ethynyl-6-Methyl- (CAS No. 757950-12-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine derivative family, characterized by its nitrogen-containing aromatic ring. The presence of an ethynyl group at the 2-position and a methyl group at the 6-position introduces interesting electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 3-Pyridinamine, 2-Ethynyl-6-Methyl- involves advanced methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These methods have been optimized in recent studies to achieve high yields and purity. The compound's structure allows for further functionalization, enabling its use in the development of bioactive molecules, sensors, and advanced materials.

Recent research has highlighted the potential of 3-Pyridinamine, 2-Ethynyl-6-Methyl- in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in preclinical studies, showing promise in targeting diseases such as cancer and neurodegenerative disorders. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs).

In terms of physical properties, 3-Pyridinamine, 2-Ethynyl-6-Methyl- exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system of the pyridine ring and the ethynyl group. These spectral characteristics are advantageous for applications in fluorescence sensing and optoelectronics.

The compound's stability under various conditions has also been investigated. Studies indicate that 3-Pyridinamine, 2-Ethynyl-6-Methyl- remains stable under ambient conditions but can undergo decomposition under harsh acidic or basic environments. This information is crucial for its safe handling and storage.

From an environmental perspective, recent eco-toxicological assessments suggest that 3-Pyridinamine, 2-Ethynyl-6-Methyl- has low toxicity to aquatic organisms when exposed to concentrations within recommended limits. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 3-Pyridinamine, 2-Ethynyl-6-Methyl- (CAS No. 757950-12-2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with its favorable chemical properties, positions it as a key player in advancing modern research and development efforts.